5-(chlorosulfonyl)-2-methoxyphenyl Methanesulfonate

• CAS No.: 185244-31-9
• Molecular Formula: C8H9ClO6S2
• Molecular Weight: 300.7 g/mol
• IUPAC Name: (5-chlorosulfonyl-2-methoxyphenyl) methanesulfonate
• InChI: InChI=1S/C8H9ClO6S2/c1-14-7-4-3-6(17(9,12)13)5-8(7)15-16(2,10)11/h3-5H,1-2H3
• InChI Key: FMQCSMKXUSWTMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)OS(=O)(=O)C

Description

5-(chlorosulfonyl)-2-methoxyphenyl Methanesulfonate is a useful research compound. Its molecular formula is C8H9ClO6S2 and its molecular weight is 300.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(methanesulphonyloxy)methoxybenzene (0.822 g) in dichloromethane (15 ml) was stirred and cooled to -10° C. under a nitrogen atmosphere. A solution of chlorosulphonic acid (0.27 ml) in dichloromethane (5 ml) was then added dropwise over a period of 1 hour, maintaining the temperature below 0° C. The mixture was stirred for a further 4 hours, allowing the temperature to rise to 10° C. The mixture was evaporated to dryness in vacuo to yield an oil which was suspended in toluene (20 ml) with stirring under a nitrogen atmosphere. Oxalyl chloride (0.36 ml) was added dropwise, followed by the addition of DMF (5 drops). After stirring for 2 hours at room temperature, dichloromethane (15 ml) and oxalyl chloride (0.36 ml) were added and the reaction stirred overnight. The solvent was evaporated in vacuo and the residue was purified by column chromatography on silica, eluting with 60% ethyl acetate in hexane to furnish the title compound (0.99 g) as a white crystalline solid.